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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for tert-butyl
carbamate. The information is intended to support laboratory safety and the proper use of this
compound in research and development settings.

Chemical and Physical Properties

Tert-butyl carbamate is a white to slightly yellow crystalline solid.[1] It is soluble in alcohols,
chloroform, and methylene chloride, with slight solubility in water and petroleum ether.[1]
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Property Value Source
Chemical Formula CsH11NO:2 [2]
Molecular Weight 117.15 g/mol [2][3]
Melting Point 105-108 °C [11[3]
Boiling Point Not available [4]
Density Not available [4]

White to slightly yellow
Appearance ) ) [1]
needles/crystalline solid

Soluble in methylene chloride,
N chloroform, and alcohols.
Solubility ] ) [1]
Slightly soluble in petroleum

ether and water.

CAS Number 4248-19-5 [2]

Hazard Identification and Toxicity

Tert-butyl carbamate is classified as a hazardous substance. The primary hazards are related
to irritation and potential toxicity upon ingestion or inhalation.[2][5]

GHS Hazard Statements:[2]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://www.sigmaaldrich.com/US/en/product/aldrich/167398
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701653.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/167398
https://www.chemsynthesis.com/base/chemical-structure-18623.html
https://www.chemsynthesis.com/base/chemical-structure-18623.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701653.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701653.htm
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://www.benchchem.com/product/b055562?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://pim-resources.coleparmer.com/sds/10512.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicity Data:

Specific quantitative toxicity data (LD50, LC50) for tert-butyl carbamate is not readily available
in the literature.[5] However, data for structurally similar carbamate compounds can provide an

estimate of its potential toxicity. It is crucial to handle tert-butyl carbamate with the same level

of caution as compounds with known toxicity.

Route Species Value Compound Source
Oral LD50 Rat 690 mg/kg Butyl carbamate [6]
Dermal LD50 Not available

Inhalation LC50 Not available

Disclaimer: The toxicity data presented is for a structurally similar compound and should be
used for estimation purposes only. The toxicological properties of tert-butyl carbamate have
not been fully investigated.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling tert-butyl carbamate
to minimize exposure.
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Protection Type Recommendation Source

Safety glasses with side-
) shields or chemical safety
Eye/Face Protection ) [71[8]
goggles. A face shield may be

required for splash hazards.

Chemical-resistant gloves
(nitrile, butyl, or neoprene

Skin Protection recommended). A lab coat or [718]
chemical-resistant apron

should be worn.

Not typically required under
normal laboratory conditions
with adequate ventilation (e.g.,

) ) in a fume hood). If dusts are

Respiratory Protection [7]

generated, a NIOSH-approved
respirator with an appropriate
particulate filter is

recommended.

Experimental Protocols
Chemical Risk Assessment

A thorough risk assessment should be conducted before any new experiment involving tert-
butyl carbamate.[9][10] This process involves identifying hazards, evaluating risks, and
implementing control measures.

Methodology:

 Identify Hazards: Review the Safety Data Sheet (SDS) and other literature to identify the
health and physical hazards of tert-butyl carbamate and all other chemicals involved in the
procedure.[11][12]

o Evaluate Risks: Assess the likelihood and severity of potential exposure or incidents.
Consider the scale of the reaction, the experimental conditions (e.g., temperature, pressure),
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and the potential for generating dust or aerosols.[13]

e Implement Control Measures: Based on the risk assessment, implement appropriate control
measures. This includes the use of engineering controls (e.g., fume hood), administrative
controls (e.g., standard operating procedures), and personal protective equipment.[12]

e Document and Review: Document the risk assessment and review it periodically, especially
when changes to the experimental procedure are made.[9]

Spill Decontamination and Neutralization

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and
contamination.

Methodology for a Solid Spill:

Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access
to the spill area.[14][15]

o Don Appropriate PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety
goggles.[16]

o Contain the Spill: If the material is a powder, carefully cover it with a damp paper towel to
avoid generating dust.[16]

o Absorb and Collect: Gently sweep the solid material into a designated waste container using
a scoop or dustpan.[16] For liquid spills, use an inert absorbent material to soak up the
chemical.[6]

o Decontaminate the Area:
o Wipe the spill area with a cloth dampened with a mild detergent solution.

o Itis generally recommended to decontaminate surfaces that have been in contact with
carbamates. A freshly prepared 10% bleach solution can be used, followed by a rinse with
water.[17] For equipment, wiping with alcohol may also be effective.[18]
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o Dispose of Waste: All contaminated materials, including absorbent pads, gloves, and paper
towels, must be disposed of as hazardous waste in accordance with local, state, and federal
regulations.[6]

o Report the Incident: Report the spill to the appropriate environmental health and safety
personnel.[15]

Visualizations
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Caption: Hazard Identification and Risk Assessment Workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b055562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill or Exposure Event

[m———————— Spill or Exposure Occurs
! H--=—————— 1

Immediate Response

Evacuate Immediate Area

Y

Alert Others & Supervisor

\4 !

Don Appropriate PPE

Containment & Decontamination
\4

Contain Spill
(Absorb liquid / Cover solid)

g 'irst Aid for Exposure !

y Y A y

Decontaminate Area Skin Contact: Eye Contact: Inhalation: Ingestion:
(e.g., 10% Bleach Solution) Flush with water for 15 min Flush with water for 15 min Move to fresh air Seek immediate medical attention
Follow-up
A \
Collect Contaminated Waste e Atenten
(as needed)

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency Procedure for Spill or Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055562#tert-butyl-carbamate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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